Benzoyl Chloride

• CAS No.: 98-88-4
• Product Name: Benzoyl Chloride
• Molecular Formula: C7H5ClO; C6H5COCl; C6H5COCl; C7H5ClO
• Molecular Weight: 140.56 g/mol
• IUPAC Name: benzoyl chloride
• Standard InChI: InChI=1S/C7H5ClO/c8-7(9)6-4-2-1-3-5-6/h1-5H
• Standard InChIKey: PASDCCFISLVPSO-UHFFFAOYSA-N
• Impurities: Maximum Limits of Impurities: residue after ignition 0.005%; phosphorus compounds (as P) 0.002%; heavy metals (as Pb) 0.001%; iron (Fe) 0.001%.
• SMILES: C1=CC=C(C=C1)C(=O)Cl
• Canonical SMILES: C1=CC=C(C=C1)C(=O)Cl
• Boiling Point: 387 °F at 760 mm Hg (NTP, 1992); 197.2 °C; 201 °C; 387°F
• Colorform: Liquid; Transparent, colorless liquid; Colorless, fuming liquid; Colorless to slightly yellow liquid
• Density: 1.211 at 77 °F (USCG, 1999); 1.2070 at 25 °C/4 °C; Relative density (water = 1): 1.21; 1.211
• Flash Point: 162 °F (NTP, 1992); 72 °C (162 °F) - closed cup; 162 °F (72 °C)(open cup); 68 °C (closed cup); 72 °C c.c.; 162°F
• Melting Point: 30.2 °F (NTP, 1992); -1.0 °C; -0.5 °C; -1 °C; 30.2°F
• Physical Description: Benzoyl chloride appears as a colorless fuming liquid with a pungent odor. Flash point 162°F. Lachrymator, irritating to skin and eyes. Corrosive to metals and tissue. Density 10.2 lb / gal. Used in medicine and in the manufacture of other chemicals.; Liquid; FUMING COLOURLESS LIQUID WITH PUNGENT ODOUR.; A colorless fuming liquid with a pungent odor.
• Description: Benzoyl chloride appears as a colorless fuming liquid with a pungent odor. Flash point 162°F. Lachrymator, irritating to skin and eyes. Corrosive to metals and tissue. Density 10.2 lb / gal. Used in medicine and in the manufacture of other chemicals.; Benzoyl chloride is a member of benzoic acids.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Decomposes (NTP, 1992); In water, 1.05X10+4 mg/L at 25 °C (est); Decomposed by water, alcohol; Miscible with ethyl ether; soluble in benzene, carbon tetrachloride, carbon disulfide; Miscible with ether, benzene, carbon disulfide, oils; Soluble in ether and carbon disulfide; Solubility in water: reaction
• Synonyms: α-Chlorobenzaldehyde; Benzenecarbonyl Chloride; Benzoic Acid Chloride; Phenylcarbonyl Chloride
• Vapor Density: 4.88 (NTP, 1992) (Relative to Air); 4.88 (Air = 1); Relative vapor density (air = 1): 4.88; 4.88
• Vapor Pressure: 0.4 mm Hg at 68 °F ; 1 mm Hg at 89.8° F (NTP, 1992); 0.70 mmHg; 0.700 mm Hg at 25 °C, extrapolated; Vapor pressure, Pa at 20 °C: 50; 0.4 mmHg
• PubChem Compound: 7412
• Last Modified: Nov 11 2021